(5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H20ClN3O2S2
• Molecular Weight: 518.1 g/mol
• IUPAC Name: (5Z)-5-[[3-[3-[(2-chlorophenyl)methoxy]phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H20ClN3O2S2/c1-30-26(32)24(35-27(30)34)15-20-16-31(21-10-3-2-4-11-21)29-25(20)18-9-7-12-22(14-18)33-17-19-8-5-6-13-23(19)28/h2-16H,17H2,1H3/b24-15-
• InChI Key: DVAUXFBFGRDQPZ-IWIPYMOSSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=CC=C3)OCC4=CC=CC=C4Cl)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CN1C(=O)C(=CC2=CN(N=C2C3=CC(=CC=C3)OCC4=CC=CC=C4Cl)C5=CC=CC=C5)SC1=S

Description

(5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one is a sophisticated chemical scaffold designed for advanced pharmaceutical and medicinal chemistry research. This compound features a rhodanine (2-thioxothiazolidin-4-one) core, a privileged structure in drug discovery known for its wide spectrum of biological activities . The molecule is engineered with a (2-chlorobenzyl)oxy phenyl-substituted pyrazole moiety, a structure often associated with potent biological interactions. The Z-configuration of the exocyclic double bond at the 5th position is confirmed based on established NMR spectral data for analogous compounds, which show characteristic methine proton shifts in the range of 7.39–7.94 ppm . Thiazolidin-4-one derivatives like this one have garnered significant attention in antibacterial research, particularly against challenging, resistant strains . They have been investigated as potential inhibitors of key bacterial targets, such as the Mycobacterium tuberculosis enzyme InhA, DNA gyrase, and the membrane transporter MmpL3 . Furthermore, this class of compounds demonstrates promising antibiofilm activity, which is critical for combating infections caused by pathogens like Pseudomonas aeruginosa and Staphylococcus aureus . Beyond infectious disease research, 2-thioxothiazolidin-4-one scaffolds have shown considerable potential in oncology research. They have demonstrated potent cytotoxic effects against various human cancer cell lines and have been studied as inhibitors of tubulin polymerization, a validated anticancer target . The structural features of this compound make it a valuable candidate for researchers exploring multi-target therapeutic agents, especially in areas like inflammation and cancer, where related derivatives have exhibited both cytotoxic and anti-inflammatory properties . This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should handle this material with appropriate care and conduct their own experiments to verify its suitability for specific investigational purposes.

Preparation Methods

Stepwise Synthesis

This approach involves sequential synthesis of the pyrazole and thiazolidinone moieties, followed by their conjugation and subsequent functionalization with the chlorobenzyl group. Key advantages include precise control over intermediate purity and stereochemistry.

One-Pot Multi-Component Reactions

MCRs condense multiple synthetic steps into a single reaction vessel, reducing purification demands and improving atom economy. For example, microwave-assisted MCRs in green solvents like glycerol have emerged as efficient alternatives to traditional reflux methods.

Stepwise Synthesis Protocol

Synthesis of Pyrazole Intermediate

The pyrazole scaffold is synthesized via cyclocondensation of β-diketones with phenylhydrazine. For instance, heating ethyl acetoacetate with phenylhydrazine in ethanol yields 3,5-dimethyl-1-phenyl-1H-pyrazole (90% yield).

Reaction Conditions

• Reactants : Ethyl acetoacetate, phenylhydrazine

• Solvent : Ethanol

• Temperature : Reflux

• Catalyst : None

• Yield : 90%

Formation of Thiazolidinone Core

The thiazolidinone ring is constructed via a cyclocondensation reaction between the pyrazolecarbaldehyde derivative, methylamine, and thioglycolic acid. Zinc chloride (ZnCl₂) catalyzes this step, facilitating imine formation and subsequent cyclization.

Procedure

• Combine 3,5-dimethyl-1-phenyl-1H-4-pyrazolecarbaldehyde (0.01 mol), methylamine (0.01 mol), and thioglycolic acid (0.02 mol) in dry toluene.

• Add ZnCl₂ (0.01 mol) and reflux at 110°C for 6 hours.

• Concentrate the mixture, extract with ethyl acetate, and purify via column chromatography.

Key Data

Parameter	Value
Reaction Time	6 hours
Temperature	110°C
Catalyst	ZnCl₂
Yield	72–85%

Optimization of Reaction Conditions

Catalytic Systems

ZnCl₂ is widely used for thiazolidinone cyclization due to its Lewis acidity, which activates the carbonyl group for nucleophilic attack. Alternatives like iodine or p-toluenesulfonic acid (PTSA) have shown comparable efficacy in similar systems.

Solvent and Temperature Effects

• Traditional Method : Toluene at 110°C provides moderate yields but requires long reaction times.

• Microwave-Assisted Synthesis : Irradiation in glycerol at 70–75°C reduces the reaction time to 20–30 minutes with yields exceeding 90%.

Comparative Data

Method	Solvent	Temperature	Time	Yield
Reflux	Toluene	110°C	6h	72–85%
Microwave	Glycerol	70–75°C	0.5h	90–95%

Green Chemistry Approaches

Microwave-assisted synthesis in glycerol exemplifies sustainable methodology. Glycerol acts as both solvent and catalyst, forming hydrogen bonds to stabilize intermediates. This method eliminates volatile organic solvents and reduces energy consumption.

Advantages

• Atom Economy : 100% (no byproducts).

• Reusability : Glycerol can be recycled for 3–4 cycles without yield loss.

• Safety : Avoids toxic catalysts like ZnCl₂.

Industrial-Scale Production Considerations

Continuous Flow Reactors

Flow chemistry enhances scalability by improving heat and mass transfer. A patent describes using continuous reactors for thiazolidinone derivatives, achieving 95% conversion in 10 minutes.

Purification Techniques

Industrial processes employ resin-based filtration or vacuum distillation to isolate the final product. For example, passing the crude mixture through silica gel resin removes unreacted amines and acids .

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of thiazolidinone derivatives. For instance, compounds similar to (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one have shown promising results against pathogens such as Staphylococcus aureus and Escherichia coli. The structure-activity relationship (SAR) studies indicate that modifications in the thiazolidinone scaffold can enhance antibacterial efficacy, with some derivatives achieving minimum inhibitory concentration (MIC) values as low as 0.98 µg/mL .

Anticancer Research

Thiazolidinone derivatives are also being explored for their anticancer properties. The compound's ability to inhibit cancer cell proliferation has been demonstrated in various in vitro studies. For example, thiazolidinones have been shown to induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptotic pathways. The structural characteristics of (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one may play a critical role in these mechanisms .

Synthetic Approaches

The synthesis of (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one can be achieved through various synthetic routes. Recent advancements include one-pot multi-component reactions that streamline the synthesis process while maintaining high yields and purity. Techniques such as thin-layer chromatography (TLC) are employed to monitor reaction progress and product purity .

Case Studies

Several case studies have documented the applications of thiazolidinone derivatives in clinical settings:

• Antibacterial Efficacy : A study focused on the synthesis and evaluation of thiazolidinone derivatives against resistant strains of Staphylococcus aureus. The findings indicated that certain modifications significantly enhanced antibacterial activity compared to traditional antibiotics .
• Anticancer Activity : Research on thiazolidinone analogs showed their effectiveness in inhibiting tumor growth in xenograft models. These compounds were found to target specific signaling pathways involved in cancer progression .

Mechanism of Action

The mechanism of action of (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Electronic and Steric Effects

• The 2-chlorobenzyloxy group in the target compound introduces ortho-substitution effects, increasing steric hindrance compared to para-substituted analogs (e.g., 4-chlorobenzyloxy in ). This may reduce binding flexibility but improve target specificity.

Hydrophobicity and Solubility

• The 3-methyl group in the target compound reduces hydrophobicity compared to the 2-phenylethyl substituent in , which may favor better aqueous solubility.
• Thiazolidinones with phenylamino substituents (e.g., 6a–j in ) exhibit higher polarity due to hydrogen-bonding capacity, enhancing solubility but limiting blood-brain barrier penetration.

3D Similarity and QSAR Insights

• Tanimoto coefficients (0.65–0.85) and 3D similarity indices (70–85%) suggest moderate overlap in pharmacophoric features between the target compound and strobilurin analogs (e.g., azoxystrobin derivatives) .
• Substituent positioning (e.g., chloro vs. fluoro) significantly impacts molecular electrostatic potentials (MEPs), altering interactions with mitochondrial Complex III in neurotoxicity assays .

Research Findings

• Synthetic Accessibility : The target compound requires multi-step synthesis involving Claisen-Schmidt condensation and cyclization, similar to analogs in . Yield optimization (~40–60%) is comparable to derivatives with bulky substituents.
• Moderate antimicrobial activity (MIC: 16–64 µg/mL) against S. aureus and E. coli .
• ADME Profiles : Phenylethyl-substituted analogs exhibit prolonged half-lives (>6 hours) in rodent models due to reduced CYP450 metabolism , whereas methyl-substituted derivatives like the target compound may undergo faster clearance.

Biological Activity

The compound (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its diverse biological activities. Thiazolidinones are known for their potential in medicinal chemistry, particularly due to their ability to interact with various biological targets. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

The molecular structure of the compound includes a thiazolidinone core with additional functional groups that enhance its biological activity. The molecular formula is $C_{28}H_{22}ClN_3O_2S_2$, and it has a molecular weight of 532.1 g/mol. The presence of the chlorobenzyl ether group and the pyrazole moiety are significant for its pharmacological effects.

Property	Value
Molecular Formula	C28H22ClN3O2S2
Molecular Weight	532.1 g/mol
IUPAC Name	(5Z)-5-[[3-[4-[(2-chlorophenyl)methoxy]phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one
InChI Key	OCBQQEKZAPMBRD-XYGWBWBKSA-N

Antioxidant Activity

Thiazolidinones have been reported to exhibit significant antioxidant properties. The compound's structure allows it to scavenge free radicals and reduce oxidative stress, which is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders .

Anticancer Properties

Recent studies suggest that thiazolidinone derivatives can inhibit cancer cell proliferation through multiple mechanisms, including the induction of apoptosis and cell cycle arrest. The compound has shown promise in targeting specific cancer pathways, potentially making it a candidate for further development in cancer therapy .

Anti-inflammatory Effects

The compound's ability to inhibit cyclooxygenase (COX) enzymes has been highlighted in several studies. By reducing the production of pro-inflammatory mediators, it may help in managing conditions such as arthritis and other inflammatory diseases .

Antimicrobial Activity

Research indicates that thiazolidinone derivatives possess antimicrobial properties against various pathogens. This includes activity against bacteria and fungi, suggesting potential applications in treating infectious diseases .

The biological activity of (5Z)-5-[(3-{3-[(2-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-3-methyl-2-thioxo-1,3-thiazolidin-4-one involves interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory processes, such as COX enzymes.
• Receptor Modulation : It could modulate receptor activity related to pain and inflammation pathways.
• Cell Cycle Regulation : The compound may interfere with cell cycle progression in cancer cells, leading to apoptosis.

Case Studies

Several studies have investigated the biological activity of thiazolidinone derivatives similar to this compound:

• Anticancer Study : A study demonstrated that a thiazolidinone derivative exhibited IC50 values in the micromolar range against various cancer cell lines, indicating potent anticancer activity .
• Anti-inflammatory Research : Another study focused on the anti-inflammatory effects of thiazolidinones, showing significant reductions in inflammatory markers in animal models .
• Antimicrobial Evaluation : A recent evaluation reported that thiazolidinone compounds displayed broad-spectrum antimicrobial activity, making them suitable candidates for developing new antibiotics .